Cas no 1261938-55-9 (4-[Benzo(b)thiophen-2-yl]nicotinic acid)

4-[Benzo(b)thiophen-2-yl]nicotinic acid is a heterocyclic compound featuring a benzo[b]thiophene moiety fused to a nicotinic acid scaffold. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and materials chemistry. Its aromatic and conjugated system enhances reactivity in cross-coupling reactions, facilitating the synthesis of complex molecules. The carboxylic acid group allows for further functionalization, enabling applications in drug design, ligand development, and coordination chemistry. High purity and well-defined structural characteristics ensure reproducibility in research settings. Its stability under standard conditions and compatibility with diverse synthetic methodologies underscore its utility as a versatile building block for advanced chemical synthesis.

4-[Benzo(b)thiophen-2-yl]nicotinic acid structure

1261938-55-9 structure

Product Name:4-[Benzo(b)thiophen-2-yl]nicotinic acid

CAS No:1261938-55-9

MF:C₁₄H₉NO₂S

MW:255.291762113571

MDL:MFCD18323582

CID:5187744

Update Time:2026-03-05

4-[Benzo(b)thiophen-2-yl]nicotinic acid Chemical and Physical Properties

Names and Identifiers

- 4-[Benzo(b)thiophen-2-yl]nicotinic acid
- MDL： MFCD18323582
- Inchi： 1S/C14H9NO2S/c16-14(17)11-8-15-6-5-10(11)13-7-9-3-1-2-4-12(9)18-13/h1-8H,(H,16,17)
- InChI Key： OSZUERRAYGVKMC-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2C=C1C1C=CN=CC=1C(=O)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 323
XLogP3: 3.1
Topological Polar Surface Area: 78.4

4-[Benzo(b)thiophen-2-yl]nicotinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB330911-5 g	4-[Benzo(b)thiophen-2-yl]nicotinic acid, 95%; .	1261938-55-9	95%	5g	€1159.00	2023-04-26
abcr	AB330911-5g	4-[Benzo(b)thiophen-2-yl]nicotinic acid, 95%; .	1261938-55-9	95%	5g	€1159.00	2025-02-20